Cas no 1201805-54-0 (Methyl 3-(aminomethyl)-5-methylhexanoate)

Methyl 3-(aminomethyl)-5-methylhexanoate is a versatile ester derivative with an amine-functionalized side chain, offering utility in organic synthesis and pharmaceutical applications. Its structure combines a methyl ester group with a branched alkyl chain and a reactive aminomethyl moiety, enabling its use as a building block for peptidomimetics, bioactive compounds, and specialized polymers. The compound's balanced lipophilicity and functional group reactivity make it suitable for modifications under mild conditions. Its stability under standard handling and storage conditions ensures consistent performance in synthetic workflows. The product is typically characterized by high purity, ensuring reproducibility in research and industrial applications.

Methyl 3-(aminomethyl)-5-methylhexanoate structure

1201805-54-0 structure

Product Name:Methyl 3-(aminomethyl)-5-methylhexanoate

CAS No:1201805-54-0

MF:C₉H₁₉NO₂

MW:173.25266289711

MDL:MFCD21247170

CID:5241630

PubChem ID:65494768

Update Time:2025-10-29

Methyl 3-(aminomethyl)-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

- TAH9WLT2Y3
- methyl 3-(aminomethyl)-5-methylhexanoate
- Hexanoic acid, 3-(aminomethyl)-5-methyl-, methyl ester
- Methyl Ester of Pregabalin
- Methyl 3-(aminomethyl)-5-methylhexanoate
- MDL： MFCD21247170
- Inchi： 1S/C9H19NO2/c1-7(2)4-8(6-10)5-9(11)12-3/h7-8H,4-6,10H2,1-3H3
- InChI Key： JDFPGFRTUSUWNI-UHFFFAOYSA-N
- SMILES： O(C)C(CC(CN)CC(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 6
Complexity: 135
XLogP3: 1.1
Topological Polar Surface Area: 52.3

Methyl 3-(aminomethyl)-5-methylhexanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-297426-0.05g	methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0		0.05g	$407.0	2023-09-06
Enamine	EN300-297426-0.1g	methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0		0.1g	$427.0	2023-09-06
Enamine	EN300-297426-0.25g	methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0		0.25g	$447.0	2023-09-06
Enamine	EN300-297426-0.5g	methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0		0.5g	$465.0	2023-09-06
Enamine	EN300-297426-1.0g	methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0		1g	$0.0	2023-06-07
Enamine	EN300-297426-2.5g	methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0		2.5g	$949.0	2023-09-06
Enamine	EN300-297426-5.0g	methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0		5.0g	$2650.0	2023-02-28
Enamine	EN300-297426-10.0g	methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0		10.0g	$3929.0	2023-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01037310-1g	Methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0	95%	1g	￥2933.0	2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01037310-5g	Methyl 3-(aminomethyl)-5-methylhexanoate	1201805-54-0	95%	5g	￥8505.0	2023-04-05